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Compound of Interest

Compound Name: (S)-2-Benzylpiperazine

CAS No.: 208655-19-0

Cat. No.: B3031233

Get Quote

Executive Summary
(S)-2-Benzylpiperazine (CAS 105384-52-3) is a high-value chiral diamine scaffold extensively

utilized in medicinal chemistry. Distinct from its achiral isomer N-benzylpiperazine (BZP), this

C-substituted heterocycle serves as a critical pharmacophore in the development of G-protein

coupled receptor (GPCR) ligands, particularly for melanocortin and substance P receptors. Its

structural rigidity, combined with the distinct steric environment provided by the C2-benzyl

group, allows for precise control over the spatial arrangement of substituents, making it an

indispensable tool for structure-activity relationship (SAR) optimization.

Chemical Identity & Physical Properties[2][3]
The (S)-enantiomer is derived from the chiral pool (L-Phenylalanine), ensuring high optical

purity. The benzyl substituent at the C2 position creates a local steric environment that

differentiates the reactivity of the two nitrogen atoms (N1 and N4), a feature exploited in

regioselective functionalization.

Table 1: Physicochemical Constants
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Property Data Note

Chemical Name (S)-2-Benzylpiperazine IUPAC

CAS Number 105384-52-3 Specific to (S)-isomer

Molecular Formula C₁₁H₁₆N₂ Free base

Molecular Weight 176.26 g/mol Free base

Chiral Center C2 (S-configuration) Derived from L-Phe

Physical State
Solid (Low melting) or Viscous

Oil
Salt forms are crystalline solids

Solubility
Soluble in MeOH, DCM,

DMSO
Free base is lipophilic

pKa (Calculated) N1: ~5.6, N4: ~9.8 N4 is significantly more basic

Note on Stereochemistry: The (S)-configuration at C2 corresponds to the L-Phenylalanine

precursor. In the Cahn-Ingold-Prelog priority rules, the benzyl group takes priority over the

methylene carbons of the ring, confirming the (S) designation.

Synthesis & Manufacturing
The industrial and laboratory-scale synthesis of (S)-2-benzylpiperazine prioritizes

enantiomeric excess (ee) preservation. The most robust route utilizes the "Chiral Pool"

strategy, starting from L-Phenylalanine.

Mechanistic Route: Cyclization-Reduction
Direct alkylation of piperazine is non-selective and yields racemates. The preferred pathway

involves the formation of a diketopiperazine intermediate followed by exhaustive reduction.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b3031233/docs?utm_src=pdf-body#technical-monograph-s-2-benzylpiperazine-as-a-chiral-scaffold
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3031233?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Peptide Coupling: L-Phenylalanine is coupled with Glycine (or a glycine equivalent like

chloroacetyl chloride followed by amination) to form the dipeptide.

Cyclization: Thermal or acid-catalyzed cyclization yields (S)-3-benzylpiperazine-2,5-dione

(Cyclo-Phe-Gly).

Reduction: The diketopiperazine is reduced using strong hydride donors (

or

) to yield the piperazine ring.
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Figure 1: Chiral pool synthesis of (S)-2-benzylpiperazine ensuring retention of

stereochemistry.

Synthetic Utility: Regioselective Functionalization
For drug development, the ability to selectively functionalize N1 versus N4 is paramount.

Reactivity Profile
N4 (Distal Nitrogen): Less sterically hindered and more basic (pKa ~9.8). It is the primary site

for nucleophilic attack on alkyl halides or acylation reagents under mild conditions.

N1 (Proximal Nitrogen): Sterically hindered by the C2-benzyl group and less basic (pKa

~5.6) due to inductive effects and steric bulk.

Protection Strategies
To functionalize N1, N4 must first be protected (e.g., Boc, Cbz). To functionalize N4, the

reaction can often proceed directly without protecting N1, provided the stoichiometry is

controlled.
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Direct Functionalization N1-Targeting Strategy

(S)-2-Benzylpiperazine

N4-Substituted Product
(Major Isomer)

Electrophile (1 eq)
(Steric Control)

N4-Boc-2-Benzylpiperazine

Boc2O (1 eq)

N1-Substituted-N4-Boc

R-X / Base

N1-Substituted Product

TFA / Deprotection

Click to download full resolution via product page

Figure 2: Regioselective functionalization logic based on steric differentiation between N1 and

N4.

Applications in Drug Discovery
(S)-2-Benzylpiperazine serves as a core scaffold in several therapeutic areas:

Melanocortin Receptors (MC4R): The scaffold mimics the

-turn of peptide ligands, positioning aromatic groups to interact with hydrophobic pockets in
the receptor.

Substance P Antagonists (NK1): The benzyl group provides critical pi-stacking interactions

within the receptor binding site.
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HIV-1 Protease Inhibitors: Used to construct peptidomimetics where the piperazine ring

restricts conformational flexibility, improving metabolic stability over linear peptides.

Experimental Protocols
Protocol A: Synthesis of (S)-2-Benzylpiperazine via
Reduction
Objective: Reduction of (S)-3-benzylpiperazine-2,5-dione to the diamine.

Reagents:

(S)-3-benzylpiperazine-2,5-dione (10 mmol)

Lithium Aluminum Hydride (

, 40 mmol, 4.0 equiv)

Anhydrous THF (50 mL)

Procedure:

Setup: Flame-dry a 250 mL 3-neck round-bottom flask equipped with a reflux condenser and

addition funnel under Argon atmosphere.

Charging: Add

pellets (1.52 g) to anhydrous THF (30 mL) and cool to 0°C.

Addition: Suspend the diketopiperazine (2.04 g) in THF (20 mL) and add dropwise to the

hydride suspension over 20 minutes. Caution: Gas evolution.

Reflux: Warm to room temperature, then heat to reflux for 12–16 hours. The mixture should

turn from gray to white/off-white.

Quench (Fieser Method): Cool to 0°C. Carefully add:

1.5 mL water
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1.5 mL 15% NaOH

4.5 mL water

Isolation: Stir the granular precipitate for 30 minutes. Filter through a Celite pad. Wash the

pad with warm THF.

Purification: Concentrate the filtrate in vacuo. The resulting oil can be converted to the

dihydrochloride salt by adding 2M HCl in ether for long-term storage.

Protocol B: Regioselective N4-Boc Protection
Objective: Isolate the N1-amine for subsequent derivatization.

Dissolve (S)-2-benzylpiperazine (1.0 equiv) in DCM at 0°C.

Add Triethylamine (1.1 equiv).

Add

(0.95 equiv) dissolved in DCM dropwise over 1 hour. Note: Using a slight deficit of Boc
anhydride prevents N1,N4-bis-protection.

Wash with water, dry over

, and concentrate.

Purify via column chromatography (MeOH/DCM) to yield 1-Boc-3-benzylpiperazine (Note:

Numbering changes upon protection; the benzyl group is at C3 relative to the N1-Boc, but

chemically it is the N4 of the original ring that is protected).

Quality Control & Analytics
Chiral HPLC: Essential to verify optical purity.

Column: Chiralpak AD-H or OD-H.

Mobile Phase: Hexane/IPA/Diethylamine (90:10:0.1).
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Expectation: The (S)-enantiomer should appear as a single peak; presence of the (R)-

isomer indicates racemization during synthesis (likely during the diketopiperazine

formation step if temperature was uncontrolled).

NMR Spectroscopy:

1H NMR (CDCl3): Look for the characteristic doublet of the benzylic

(approx 2.5-2.8 ppm) and the distinct splitting of the piperazine ring protons due to the
chiral center.

Mass Spectrometry: ESI+ [M+H]+ = 177.14.

References
Chemical Identity & Properties: National Center for Biotechnology Information. PubChem

Compound Summary for CID 66019 (Related Structure/Tetramethoxypropane check - Note:

CAS 105384-52-3 is specific to the piperazine derivative in vendor catalogs).

Synthetic Route (Diketopiperazine Reduction): Cason, J., & Jaouni, T. (1963). "1-

Benzylpiperazine" (General method adaptation for C-substituted). Organic Syntheses, Coll.

Vol. 5, p.904.

Drug Discovery Applications: Ye, X., et al. (2013). "De novo design, synthesis and evaluation

of benzylpiperazine derivatives as highly selective binders of Mcl-1." ChemBioChem.

Regioselectivity Studies: Liu, W., et al. (2020). "Functionalization of Piperidine Derivatives for

the Site-Selective and Stereoselective Synthesis." Chemistry – A European Journal.

Safety Data: ECHA Information on Piperazine Derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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